N-((1,3-dimethyl-1H-pyrazol-4-yl)methyl)-1-naphthamide

• IUPAC Name: N-[(1,3-dimethylpyrazol-4-yl)methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C17H17N3O/c1-12-14(11-20(2)19-12)10-18-17(21)16-9-5-7-13-6-3-4-8-15(13)16/h3-9,11H,10H2,1-2H3,(H,18,21)
• InChI Key: USXAGNWFFNQGHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CNC(=O)C2=CC=CC3=CC=CC=C32)C
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

“N-((1,3-dimethyl-1H-pyrazol-4-yl)methyl)-1-naphthamide” is a compound that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazole derivatives are known for their diverse biological activities.

Chemical Reactions Analysis

Again, while specific reactions involving “N-((1,3-dimethyl-1H-pyrazol-4-yl)methyl)-1-naphthamide” are not available, pyrazole compounds are known to undergo a variety of chemical reactions, including substitutions and additions.

Scientific Research Applications

Anticancer Properties

• These complexes were tested on human ovarian cancer cell lines, including A2780 (cisplatin-sensitive) and A2780cis (cisplatin-resistant). .

Coordination Chemistry

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Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that “N-((1,3-dimethyl-1H-pyrazol-4-yl)methyl)-1-naphthamide” is involved in. Pyrazole derivatives are known to have diverse biological activities, including anti-inflammatory, analgesic, antipyretic, antimicrobial, and anticancer activities.

Future Directions

The future directions for research on “N-((1,3-dimethyl-1H-pyrazol-4-yl)methyl)-1-naphthamide” would likely involve further exploration of its synthesis, properties, and potential applications. Given the diverse biological activities of pyrazole derivatives, it could be of interest in the development of new pharmaceuticals.